Cas no 1172028-71-5 (4-(Cyclopropylamino)methylbenzamide Hydrochloride)
4-(Cyclopropylamino)methylbenzamide Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-[(CYCLOPROPYLAMINO)METHYL]BENZAMIDE HYDROCHLORIDE
- 4-(Cyclopropylamino)methylbenzamide Hydrochloride
-
- Inchi: 1S/C11H14N2O.ClH/c12-11(14)9-3-1-8(2-4-9)7-13-10-5-6-10;/h1-4,10,13H,5-7H2,(H2,12,14);1H
- InChI Key: VSUFQFVTNUUXCW-UHFFFAOYSA-N
- SMILES: C(C1C=CC(CNC2CC2)=CC=1)(=O)N.Cl
4-(Cyclopropylamino)methylbenzamide Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B424343-50mg |
4-[(Cyclopropylamino)methyl]benzamide Hydrochloride |
1172028-71-5 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B424343-100mg |
4-[(Cyclopropylamino)methyl]benzamide Hydrochloride |
1172028-71-5 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B424343-500mg |
4-[(Cyclopropylamino)methyl]benzamide Hydrochloride |
1172028-71-5 | 500mg |
$ 320.00 | 2022-06-07 | ||
| Enamine | EN300-30622-0.05g |
4-[(cyclopropylamino)methyl]benzamide hydrochloride |
1172028-71-5 | 95% | 0.05g |
$64.0 | 2023-02-14 | |
| Enamine | EN300-30622-0.1g |
4-[(cyclopropylamino)methyl]benzamide hydrochloride |
1172028-71-5 | 95% | 0.1g |
$66.0 | 2023-02-14 | |
| Enamine | EN300-30622-0.25g |
4-[(cyclopropylamino)methyl]benzamide hydrochloride |
1172028-71-5 | 95% | 0.25g |
$92.0 | 2023-02-14 | |
| Enamine | EN300-30622-0.5g |
4-[(cyclopropylamino)methyl]benzamide hydrochloride |
1172028-71-5 | 95% | 0.5g |
$175.0 | 2023-02-14 | |
| Enamine | EN300-30622-1.0g |
4-[(cyclopropylamino)methyl]benzamide hydrochloride |
1172028-71-5 | 95% | 1.0g |
$256.0 | 2023-02-14 | |
| Enamine | EN300-30622-2.5g |
4-[(cyclopropylamino)methyl]benzamide hydrochloride |
1172028-71-5 | 95% | 2.5g |
$503.0 | 2023-02-14 | |
| Enamine | EN300-30622-5.0g |
4-[(cyclopropylamino)methyl]benzamide hydrochloride |
1172028-71-5 | 95% | 5.0g |
$743.0 | 2023-02-14 |
4-(Cyclopropylamino)methylbenzamide Hydrochloride Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Additional information on 4-(Cyclopropylamino)methylbenzamide Hydrochloride
4-(Cyclopropylamino)methylbenzamide Hydrochloride: A Comprehensive Overview
4-(Cyclopropylamino)methylbenzamide Hydrochloride, also known by its CAS number 1172028-71-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a benzamide backbone with a cyclopropylamino group attached to the methyl substituent, which introduces interesting stereochemical and electronic properties. Recent studies have highlighted its role in modulating various biological pathways, making it a promising candidate for therapeutic interventions.
The synthesis of 4-(Cyclopropylamino)methylbenzamide Hydrochloride involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to achieve high yields and purity. The use of advanced catalysts has further enhanced the efficiency of these reactions, making the compound more accessible for experimental studies. Notably, the incorporation of the cyclopropyl group introduces strain into the molecule, which can influence its reactivity and bioavailability.
In terms of pharmacological activity, 4-(Cyclopropylamino)methylbenzamide Hydrochloride has been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). These receptors are critical targets in drug discovery due to their involvement in numerous physiological processes. Recent findings suggest that the compound exhibits selectivity towards certain GPCR subtypes, which could be exploited for treating conditions such as inflammation, pain, and neurodegenerative diseases. Additionally, preclinical studies have demonstrated that the compound possesses favorable pharmacokinetic properties, including good absorption and moderate clearance rates.
The structural versatility of 4-(Cyclopropylamino)methylbenzamide Hydrochloride has also made it a valuable tool in medicinal chemistry for exploring structure-activity relationships (SAR). By modifying the substituents on the benzamide ring or altering the cyclopropyl group, researchers can fine-tune the compound's biological profile. For instance, replacing the cyclopropyl group with other cyclic structures has led to derivatives with enhanced potency and selectivity. These insights are crucial for advancing the compound into clinical trials and optimizing its therapeutic potential.
From an industrial perspective, the production of 4-(Cyclopropylamino)methylbenzamide Hydrochloride requires adherence to stringent quality control measures to ensure consistency and safety. The compound is typically synthesized in controlled laboratory settings using state-of-the-art equipment and analytical techniques. Regulatory compliance is also a critical consideration, as the compound must meet international standards for pharmaceutical ingredients.
In conclusion, 4-(Cyclopropylamino)methylbenzamide Hydrochloride, with its unique chemical structure and promising pharmacological properties, represents a valuable asset in contemporary drug discovery efforts. As research continues to uncover its full potential, this compound is poised to make significant contributions to the development of novel therapeutics targeting complex biological systems.
1172028-71-5 (4-(Cyclopropylamino)methylbenzamide Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)